Cas no 376587-15-4 (1H-Imidazole,5-(1-methylethyl)-2-(2-methylpropyl)-)

• Product Name: 1H-Imidazole,5-(1-methylethyl)-2-(2-methylpropyl)-
• CAS No: 376587-15-4
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 298149
• Update Time: 2024-02-29

1H-Imidazole,5-(1-methylethyl)-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,5-(1-methylethyl)-2-(2-methylpropyl)-
• 1H-Imidazole,4-(1-methylethyl)-2-(2-methylpropyl)- (9CI)
• Catharsitoxin F
• 1H-Imidazole,4-(1-methylethyl)-2-(2-methylpropyl)-(9CI)
• 1H-Imidazole, 5-(1-methylethyl)-2-(2-methylpropyl)-

• Inchi： 1S/C10H18N2/c1-7(2)5-10-11-6-9(12-10)8(3)4/h6-8H,5H2,1-4H3,(H,11,12)
• InChI Key： UMPRAKALVYBCJZ-UHFFFAOYSA-N
• SMILES： C1(CC(C)C)NC(C(C)C)=CN=1

Computed Properties

• Exact Mass: 166.14714
• Monoisotopic Mass: 166.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• Density: 0.937±0.06 g/cm3(Predicted)
• Boiling Point: 301.0±11.0 °C(Predicted)
• PSA: 28.68
• pka: 14.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles